Cas no 796882-72-9 (1,3,4-Thiadiazole, 2-(ethylthio)-5-[(2,4,6-trimethylphenyl)thio]-)

• Product name: 1,3,4-Thiadiazole, 2-(ethylthio)-5-[(2,4,6-trimethylphenyl)thio]-
• CAS No: 796882-72-9
• MF: C₁₃H₁₆N₂S₃
• MW: 296.47454
• CID: 532402
• PubChem ID: 71402790

1,3,4-Thiadiazole, 2-(ethylthio)-5-[(2,4,6-trimethylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-(ethylthio)-5-[(2,4,6-trimethylphenyl)thio]-
• 2-ethylsulfanyl-5-(2,4,6-trimethylphenyl)sulfanyl-1,3,4-thiadiazole
• 2-(Ethylsulfanyl)-5-[(2,4,6-trimethylphenyl)sulfanyl]-1,3,4-thiadiazole
• 796882-72-9
• DTXSID90823745

• Inchi： InChI=1S/C13H16N2S3/c1-5-16-12-14-15-13(18-12)17-11-9(3)6-8(2)7-10(11)4/h6-7H,5H2,1-4H3
• InChI Key： PNYMQAAQJALOLT-UHFFFAOYSA-N
• SMILES： CCSC1=NN=C(S1)SC2=C(C=C(C=C2C)C)C

Computed Properties

• Exact Mass: 296.04756204g/mol
• Monoisotopic Mass: 296.04756204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų